Human Gut Microbiota Metabolites
  • Adenosine 5'-diphosphate
    Adenosine 5'-diphosphate
    • Cat. No.:
    • B012957
    • CAS No.:
    • 104746-05-6
    • Molecular Formula:
    • C10H15N5O10P2
    • Molecular Weight:
    • 427.2 g/mol
    Description
    Adp, also known as H3ADP or magnesium ADP, belongs to the class of organic compounds known as purine ribonucleoside diphosphates. These are purine ribobucleotides with diphosphate group linked to the ribose moie...
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  • 2-Oxobutanoic Acid
    2-Oxobutanoic Acid
    • Cat. No.:
    • B029319
    • CAS No.:
    • 600-18-0
    • Molecular Formula:
    • C4H6O3
    • Molecular Weight:
    • 102.09 g/mol
    Description
    2-oxobutanoic acid is a 2-oxo monocarboxylic acid that is the 2-oxo derivative of butanoic acid. It is a 2-oxo monocarboxylic acid and a short-chain fatty acid. It is functionally related to a butyric acid. It i...
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  • Cytidine Diphosphate
    Cytidine Diphosphate
    • Cat. No.:
    • B045696
    • CAS No.:
    • 63-38-7
    • Molecular Formula:
    • C9H15N3O11P2
    • Molecular Weight:
    • 403.18 g/mol
    Description
    CDP is a pyrimidine ribonucleoside 5'-diphosphate having cytosine as the nucleobase. It has a role as an Escherichia coli metabolite and a mouse metabolite. It is a pyrimidine ribonucleoside 5'-diphosphate and a...
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  • O-Acetyl-L-serine hydrochloride
    O-Acetyl-L-serine hydrochloride
    • Cat. No.:
    • B613005
    • CAS No.:
    • 66638-22-0
    • Molecular Formula:
    • C5H10ClNO4
    • Molecular Weight:
    • 183.59 g/mol
    Description
    O-Acetyl-L-serine hydrochloride, also known as O-Acetyl-L-serine hydrochloride, is a useful research compound. Its molecular formula is C5H10ClNO4 and its molecular weight is 183.59 g/mol. The purity is usuall...
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  • N-Acetylputrescine
    N-Acetylputrescine
    • Cat. No.:
    • B1196675
    • CAS No.:
    • 5699-41-2
    • Molecular Formula:
    • C6H14N2O
    • Molecular Weight:
    • 130.19 g/mol
    Description
    N-acetylputrescine is an N-monoacetylalkane-alpha,omega-diamine that is the N-monoacetyl derivative of putrescine. It has a role as a metabolite and a mouse metabolite. It is a N-monoacetylalkane-alpha,omega-dia...
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  • 5,6-Dimethylbenzimidazole
    5,6-Dimethylbenzimidazole
    • Cat. No.:
    • B1208971
    • CAS No.:
    • 582-60-5
    • Molecular Formula:
    • C9H10N2
    • Molecular Weight:
    • 146.19 g/mol
    Description
    5,6-dimethylbenzimidazole is a dimethylbenzimidazole carrying methyl substituents at positions 5 and 6. It has a role as an Escherichia coli metabolite and a human metabolite.
    Dimethylbenzimidazole is a metab...
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  • Baicalein
    Baicalein
    • Cat. No.:
    • B1667712
    • CAS No.:
    • 491-67-8
    • Molecular Formula:
    • C15H10O5
    • Molecular Weight:
    • 270.24 g/mol
    Description
    Baicalein is a trihydroxyflavone with the hydroxy groups at positions C-5, -6 and -7. It has a role as an antioxidant, a hormone antagonist, a prostaglandin antagonist, an EC 1.13.11.31 (arachidonate 12-lipoxyge...
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  • Daidzein
    Daidzein
    • Cat. No.:
    • B1669772
    • CAS No.:
    • 486-66-8
    • Molecular Formula:
    • C15H10O4
    • Molecular Weight:
    • 254.24 g/mol
    Description
    Daidzein is a member of the class of 7-hydroxyisoflavones that is 7-hydroxyisoflavone substituted by an additional hydroxy group at position 4'. It has a role as an antineoplastic agent, a phytoestrogen, a plant...
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  • L-Alanine
    L-Alanine
    • Cat. No.:
    • B10760859
    • CAS No.:
    • 26336-61-8
    • Molecular Formula:
    • C3H7NO2
    • Molecular Weight:
    • 89.09 g/mol
    Description
    L-alanine is the L-enantiomer of alanine. It has a role as an EC 4.3.1.15 (diaminopropionate ammonia-lyase) inhibitor and a fundamental metabolite. It is a pyruvate family amino acid, a proteinogenic amino acid,...
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  • L-Leucine
    L-Leucine
    • Cat. No.:
    • B10760866
    • CAS No.:
    • 21675-61-6
    • Molecular Formula:
    • C6H13NO2
    • Molecular Weight:
    • 131.17 g/mol
    Description
    L-leucine is the L-enantiomer of leucine. It has a role as a plant metabolite, an Escherichia coli metabolite, a Saccharomyces cerevisiae metabolite, a human metabolite, an algal metabolite and a mouse metabolit...
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